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Compound of Interest

Compound Name: Direct Black 38 free acid

Cat. No.: B12424399

C.l. Direct Black 38: A Comprehensive Technical
Guide

An In-depth Examination of its Synonyms, Properties, Metabolism, and Analytical Protocols

C.l. Direct Black 38 is a synthetic trisazo dye known by a multitude of synonyms and trade
names, reflecting its widespread industrial use. However, its significance in the scientific and
regulatory communities stems from its classification as a benzidine-based dye. The metabolic
conversion of Direct Black 38 to the known human carcinogen benzidine has prompted
extensive research into its toxicology and has led to stringent regulations regarding its use and
handling. This technical guide provides a detailed overview of C.I. Direct Black 38, catering to
researchers, scientists, and drug development professionals.

Synonyms and Alternative Names

C.l. Direct Black 38 is identified by a vast array of names across different industries and
suppliers. A comprehensive, though not exhaustive, list is provided below to aid in its
identification in literature and safety documentation.
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Category Name

C.I. Name C.l. Direct Black 38
C.l. Number 30235

CAS Number 1937-37-7

disodium 4-amino-3-[[4'-[(2,4-
] diaminophenyl)azo][1,1'-biphenyl]-4-yl]azo]-5-
Chemical Name
hydroxy-6-(phenylazo)naphthalene-2,7-

disulphonate

Chlorazol Black E, Direct Black E, Direct Black

Common Synonyms
EX, Azo Black

Aizen Direct Black EH, Amanil Black GL, Atlantic
Black E, Benzanil Black E, Benzoform Black
BCN, Chlorazol Black E, Diazo Black BH, Direct
Black EW, Erie Black GX, Kayaku Direct Black
E, Nippon Direct Black GX, Pheno Black SGN,
Telon Black E

Trade Names

Ahco Direct Black GX, Airedale Black ED,
Apomine Black GX, Atul Direct Black E,
Belamine Black GX, Calcomine Black, Carbide
Black E, Diazine Black E, Fenamin Black E,
Fixanol Black E, Formic Black C, Paramine
Black B, Tetrazo Deep Black G

Other Identifiers

Quantitative Data

A summary of the key physical, chemical, and toxicological properties of C.l. Direct Black 38 is
presented in the following table.
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Property Value Reference
Molecular Formula C34H25NaNa207S:2 [1112113114]
Molecular Weight 781.73 g/mol [1112][31[4]
Appearance Black to dark brown powder [5]
Solubility in Water 40 g/L at 85 °C [2]
Solubility in Ethanol Moderately soluble

Melting Point Decomposes [6]

LDso (oral, rat) 7600 mg/kg [5]

Group 2A: Probably

IARC Carcinogenicity ) )
carcinogenic to humans (as a [71[8]

Classification o
benzidine-based dye)

Metabolic Pathway and Toxicological Implications

The primary toxicological concern associated with C.l. Direct Black 38 is its metabolic reduction
to benzidine, a known human bladder carcinogen. This biotransformation is primarily carried
out by azoreductases, enzymes produced by intestinal microflora and, to a lesser extent, by
hepatic enzymes. The metabolic pathway involves the cleavage of the azo bonds (-N=N-)
within the dye molecule.

Azoreductases Metabolic Activation

(Intestinal Microbiota, (e.g., N-acetylation,
C.I. Direct Black 38 Liver) p-| Intermediate Metabolites Azo Bond Cleavage Benzidine N-hydroxylation Bladder Cancer

Click to download full resolution via product page

Caption: Metabolic activation of C.I. Direct Black 38 to benzidine.

Experimental Protocols
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High-Performance Liquid Chromatography (HPLC) for
the Determination of C.I. Direct Black 38

This method is suitable for the quantification of C.I. Direct Black 38 in various matrices.
Instrumentation:

» High-Performance Liquid Chromatograph with a UV-Vis detector.

e Reverse-phase C18 column (e.g., 4.6 x 150 mm, 5 pm).

Reagents:

Acetonitrile (HPLC grade).

Water (HPLC grade).

Phosphoric acid.

C.l. Direct Black 38 standard.

Procedure:

» Mobile Phase Preparation: Prepare a suitable mobile phase, for example, a gradient of
acetonitrile and water with 0.1% phosphoric acid. The specific gradient will depend on the
column and system and should be optimized for the best separation.

o Standard Solution Preparation: Prepare a stock solution of C.I. Direct Black 38 in the mobile
phase or a suitable solvent. Prepare a series of dilutions to create a calibration curve.

o Sample Preparation: Dissolve or extract the sample containing C.I. Direct Black 38 in a
suitable solvent, filter through a 0.45 um filter, and dilute as necessary to fall within the
calibration range.

o Chromatographic Conditions:

o Flow rate: 1.0 mL/min.
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o Injection volume: 20 pL.

o Detection wavelength: Determined by the UV-Vis spectrum of C.I. Direct Black 38
(typically around its Amax).

o Column temperature: 30 °C.
e Analysis: Inject the standards and samples onto the HPLC system.

» Quantification: ldentify the peak corresponding to C.l. Direct Black 38 by its retention time
and quantify using the calibration curve.

In Vitro Azoreductase Assay for Metabolism of C.I. Direct
Black 38

This protocol provides a general framework for assessing the metabolic reduction of C.I. Direct
Black 38 by azoreductases from intestinal bacteria.

Materials:

Anaerobic chamber or system.
e Spectrophotometer.
o Centrifuge.

» Bacterial culture (e.g., from fecal samples or a specific bacterial strain known to possess
azoreductase activity).

e Anaerobic culture medium.
e C.l. Direct Black 38 solution.
» Buffer solution (e.g., phosphate buffer, pH 7.4).

Procedure:
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o Bacterial Culture: Grow the selected bacteria under strict anaerobic conditions in a suitable
culture medium.

o Preparation of Cell-Free Extract: Harvest the bacterial cells by centrifugation. Wash the cells
with anaerobic buffer. Resuspend the cells in the buffer and lyse them (e.g., by sonication) to
obtain a cell-free extract. Centrifuge to remove cell debris.

e Azoreductase Assay:

[e]

In an anaerobic environment, prepare a reaction mixture containing the cell-free extract, a
suitable buffer, and a cofactor such as NADH or NADPH.

[e]

Initiate the reaction by adding a known concentration of C.l. Direct Black 38 solution.

o

Monitor the decrease in absorbance at the Amax of C.I. Direct Black 38 over time using a
spectrophotometer. This decrease in color corresponds to the reduction of the azo dye.

o

A control reaction without the cell-free extract should be run in parallel.

o Data Analysis: Calculate the rate of reduction of C.I. Direct Black 38. The formation of
benzidine can be confirmed and quantified using analytical methods such as HPLC or GC-
MS.

Logical Workflow for Risk Assessment

The assessment of risk associated with C.1. Direct Black 38 follows a logical progression from
exposure to the ultimate health outcome.
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Caption: Risk assessment workflow for C.I. Direct Black 38.
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Conclusion

C.l. Direct Black 38 is a commercially important dye that poses a significant health risk due to
its metabolic conversion to the carcinogen benzidine. A thorough understanding of its chemical
identity, properties, metabolic fate, and analytical detection methods is crucial for researchers,
and professionals in drug development and toxicology. The information and protocols provided
in this guide serve as a comprehensive resource for the scientific community engaged in the
study and risk assessment of this and other benzidine-based dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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